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Compound of Interest

Compound Name: 1-Bromopinacolone

Cat. No.: B042867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromopinacolone (CAS number
5469-26-1), a versatile reagent in organic synthesis. The document details its physicochemical
properties, safety and handling protocols, and its applications, particularly in the synthesis of
biologically active compounds.

Physicochemical Properties

1-Bromopinacolone, also known as 1-bromo-3,3-dimethyl-2-butanone or bromomethyl tert-
butyl ketone, is a clear, pale yellow to yellowish-brown liquid.[1][2] It is an a-bromoketone that
is insoluble in water but soluble in organic solvents like chloroform and methanol.[1][2]

Table 1: Physicochemical Data for 1-Bromopinacolone
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Property Value Source(s)
CAS Number 5469-26-1 [3114]
Molecular Formula CeH11BrO [5]1[6]
Molecular Weight 179.05 g/mol [31[7]
Appearance Clear Pale' ye.Ilow to yellow- e
brownish liquid
Melting Point -10 °C (lit.) [1](31[6][8]
Boiling Point 188-194 °C (lit.) [11[31[8]
Density 1.331 g/mL at 25 °C (lit.) [11[3]

Refractive Index

n20/D 1.466 (lit.)

[1]3]

Flash Point

75 °C (167 °F) - closed cup

[3][6]

Storage Temperature

-20°C to 2-8°C

[3](8]

InChl Key

SAIRZMWXVJEBMO-
UHFFFAOYSA-N

[3]7]

SMILES

CC(C)(C)C(=0)CBr

[317]

Safety and Handling

1-Bromopinacolone is considered a hazardous substance and requires careful handling in a

laboratory setting. It is a combustible liquid and a lachrymator.[4][5]

Table 2: Hazard and Safety Information for 1-Bromopinacolone
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Category Information Source(s)
Signal Word Warning [31[8]
Pictogram GHSO07 (Exclamation Mark) [3]

H315: Causes skin irritation.
H319: Causes serious eye

Hazard Statements o [31[71[8]
irritation. H335: May cause

respiratory irritation.

P261, P264, P271, P280,
Precautionary Statements P302+P352, [31[81I9]
P305+P351+P338

Personal Protective Equipment  Dust mask type N95 (US),

3
(PPE) eyeshields, gloves ]

) ) Acids, bases, strong oxidizing
Incompatible Materials _ [4]
agents, strong reducing agents

Experimental Protocol: Spill and Exposure Management

» Spill: In case of a spill, ensure adequate ventilation and remove all sources of ignition.[4]
Absorb the spill with an inert material such as sand or silica gel and collect it in a suitable,
closed container for disposal.[4][5]

o Skin Contact: If the substance comes into contact with skin, immediately wash the affected
area with plenty of soap and water for at least 15 minutes and seek medical attention.[4][5]

o Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[4][5] If
contact lenses are present, remove them if it is easy to do so and continue rinsing.[4][5]
Seek immediate medical attention.[5]

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial
respiration and get medical attention.[4][5]

e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[4][5]
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Chemical Properties and Applications

1-Bromopinacolone is a reactive a-bromoketone used as an intermediate in various organic
syntheses.[1][10] Its reactivity is centered around the carbon-bromine bond, making it a good
substrate for nucleophilic substitution reactions.

Key Applications:

¢ Synthesis of Triazole Compounds: It is a key intermediate for synthesizing triazole
compounds, which are known for their biological activities, including antiviral, antibacterial,
and antifungal properties.[1][9][11]

e Enzyme Inhibition: 1-Bromopinacolone acts as a reversible, competitive inhibitor of
acetylcholinesterase.[1][9] It has also been used as an active-site directed reagent for
labeling acetylcholinesterase.[3][12]

o Synthesis of Photolabile Derivatives: It is used to synthesize photolabile azido derivatives of
compounds like the kaurene oxidase inhibitor, paclobutrazol.[3]

o Coupling Reactions: It can undergo coupling reactions with various aldehyde electrophiles, a
reaction that can be catalyzed by Samarium(ll) iodide (Smlz2).[1][9]

1-Bromopinacolone Nucleophile
(Electrophile) (e.g., Triazole, Amine)

Nucleophilic
Substitution

Substituted Product

(e.g., Triazole Derivative)

Click to download full resolution via product page

General nucleophilic substitution using 1-Bromopinacolone.
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Experimental Protocols
Experimental Protocol: Samarium(ll) lodide Promoted Coupling
While a detailed, step-by-step protocol is not available in the provided search results, the

literature mentions the coupling of 1-bromopinacolone with various aldehyde electrophiles
catalyzed by Smlz.[1][9] A general workflow for such a reaction is outlined below.
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chromatography
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A generalized workflow for Smlz-promoted coupling reactions.

Experimental Protocol: Acetylcholinesterase Inhibition Assay
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The role of 1-bromopinacolone as a competitive inhibitor of acetylcholinesterase can be
investigated using a standard enzymatic assay.[1][9]

1-Bromopinacolone
(Competitive Inhibitor)

/
/

Acetylcholine
(Substrate)

/
bindsto ,teversibly binds
active site ,”  to active site
/

Acetylcholinesterase
(Enzyme)

Choline + Acetate

Click to download full resolution via product page

Mechanism of competitive inhibition of Acetylcholinesterase.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-bromopinacolone.

IH NMR: A predicted *H NMR spectrum in CDCIs would show a singlet around 4.17 ppm for
the two protons of the CH2Br group and a singlet around 1.23 ppm for the nine protons of the
tert-butyl group.[8]

e 13C NMR: The 3C NMR spectrum provides information on the carbon framework of the
molecule.[7]

» IR Spectroscopy: The Infrared (IR) spectrum would show a characteristic strong absorption
for the C=0 (ketone) stretch, typically in the range of 1715 cm~1.[7][13] The C-Br stretch
would appear in the fingerprint region.[14]

e Mass Spectrometry: The mass spectrum would exhibit a characteristic isotopic pattern for
bromine, with two peaks of nearly equal intensity at M and M+2, corresponding to the
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presence of the 7°Br and 8!Br isotopes.[7][15]

This guide serves as a foundational resource for professionals working with 1-
Bromopinacolone. For specific applications and experimental procedures, consulting the
primary literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromopinacolone
(CAS: 5469-26-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042867#1-bromopinacolone-cas-number-5469-26-1-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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